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Compound of Interest

Compound Name: 1-Benzothiophene-5-carbonitrile

Cat. No.: B1273736

Essential Safety and Handling Guide for 1-
Benzothiophene-5-carbonitrile

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Benzothiophene-5-carbonitrile
(CAS No: 2060-63-1). The following procedures are designed to minimize risks and ensure a
safe laboratory environment.

Hazard Profile

1-Benzothiophene-5-carbonitrile is classified as harmful and an irritant. It is harmful if
swallowed, inhaled, or comes into contact with the skin.[1] The compound causes irritation to
the skin, eyes, and respiratory system.[1] A significant hazard is that it may be metabolized to
cyanide, which can impair cellular respiration and lead to severe health effects, including
headache, dizziness, weakness, and potentially death.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling this compound.
All work should be conducted in a certified chemical fume hood to ensure adequate ventilation.
[2] The following table summarizes the recommended PPE.
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PPE Category Item Specification
Wear appropriate protective
gloves.[2][3] Nitrile gloves are
Hand Protection Gloves often recommended for

handling similar chemical

compounds.

Eye/Face Protection

Safety Goggles / Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's regulations in 29 CFR
1910.133 or European
Standard EN166.[2]

Body Protection

Protective Clothing / Lab Coat

Wear appropriate protective
clothing to prevent skin

exposure.[3]

Respiratory Protection

Fume Hood / Respirator

Use only outdoors or in a well-
ventilated area, preferably a
chemical fume hood.[2] If
exposure limits are exceeded,
use a NIOSH/MSHA or
European Standard EN 149
approved respirator.[2][3]

Operational and Disposal Plans

Strict adherence to the following protocols is essential for safe handling and disposal.

Handling and Storage Protocol

Handling:

» Avoid all contact with skin, eyes, and clothing.[3]

e Do not breathe dust, fumes, or vapors.[2][3]
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» Wash hands and any exposed skin thoroughly after handling.[2]

e Do not eat, drink, or smoke when using this product.[2]

o Ensure adequate ventilation and use only under a chemical fume hood.[2]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

Emergency First Aid Procedures

Immediate action is required in case of exposure:

e Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical
attention.[1][2]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[1][2] Seek medical attention if irritation
persists.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally. Get medical aid.[1][2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, have them rinse
their mouth and drink 2-4 cupfuls of water or milk. Never give anything by mouth to an
unconscious person. Seek immediate medical aid.[1]

Spill and Disposal Plan

Accidental Release Measures: In the event of a spill, wear full protective equipment. Avoid
generating dust. Sweep up the material and place it into a suitable, closed container for
disposal.[2] Prevent the spill from entering drains or waterways.[4]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06483.pdf
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemsrc.com/en/cas/2060-63-1_824506.html
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemsrc.com/en/cas/2060-63-1_824506.html
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemsrc.com/en/cas/2060-63-1_824506.html
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.chemsrc.com/en/cas/2060-63-1_824506.html
https://www.fishersci.com/store/msds?partNumber=CC24816DA&productDescription=1-BENZOTHIOPHENE-5-CRBO+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9058CN_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal: All waste, including contaminated PPE and empty containers, must be disposed of
through an approved waste disposal plant.[2] Disposal procedures must be in accordance with
all local, state, and federal regulations.

Visual Workflow: Chemical Spill Response

The following diagram outlines the procedural flow for safely managing a spill of 1-
Benzothiophene-5-carbonitrile.

Immediate Actions Containment & Cleanup Final Steps
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Contain Spill

Evacuate Area ‘—»
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1-Benzothiophene-5-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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